Cas no 25699-90-5 (Benzonitrile,2-(1H-indol-1-yl)-)

Benzonitrile,2-(1H-indol-1-yl)- structure
25699-90-5 structure
Product Name:Benzonitrile,2-(1H-indol-1-yl)-
CAS No:25699-90-5
MF:C15H10N2
MW:218.253303050995
CID:242178
PubChem ID:2735871
Update Time:2025-04-19

Benzonitrile,2-(1H-indol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-(1H-indol-1-yl)-
    • 2-indol-1-ylbenzonitrile
    • 1-(2-cyanophenyl)-indole
    • 1-(2-Cyanophenyl)indole
    • 1-o-Cyanophenylindol
    • 2-(1h-indol-1-yl)benzonitrile
    • 2-(indol-1-yl)benzonitrile
    • 2-indol-1-yl-benzonitrile
    • AC1MC4AY
    • Maybridge3_006779
    • Oprea1_346665
    • SureCN699112
    • CCG-45500
    • IDI1_018166
    • SR-01000004606
    • DTXSID40370991
    • SCHEMBL699112
    • HMS1450E03
    • SR-01000004606-1
    • SR-01000004606-2
    • 25699-90-5
    • Inchi: 1S/C15H10N2/c16-11-13-6-2-4-8-15(13)17-10-9-12-5-1-3-7-14(12)17/h1-10H
    • InChI Key: YOWVTEBFRUVRBT-UHFFFAOYSA-N
    • SMILES: N1(C=CC2C=CC=CC1=2)C1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 218.0845
  • Monoisotopic Mass: 218.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.72
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